3,3,3-trifluoro-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)propane-1-sulfonamide

• IUPAC Name: 3,3,3-trifluoro-N-(4-thiophen-2-yloxan-4-yl)propane-1-sulfonamide
• InChI: InChI=1S/C12H16F3NO3S2/c13-12(14,15)5-9-21(17,18)16-11(3-6-19-7-4-11)10-2-1-8-20-10/h1-2,8,16H,3-7,9H2
• InChI Key: UTFBPUQWIKCSIA-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(C2=CC=CS2)NS(=O)(=O)CCC(F)(F)F
• Molecular Formula: C12H16F3NO3S2
• Molecular Weight: 343.4 g/mol
• CAS No.: 2034591-93-8

Description

3,3,3-trifluoro-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)propane-1-sulfonamide is a useful research compound. Its molecular formula is C12H16F3NO3S2 and its molecular weight is 343.38. The purity is usually 95%.
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Scientific Research Applications

Catalytic Applications and Synthesis

Sulfonamides, including those with trifluoromethyl groups, have been explored for their role as terminators in cationic cyclisations. These compounds facilitate the formation of polycyclic systems efficiently, highlighting their utility in synthetic organic chemistry for inducing cyclisation reactions to yield pyrrolidines and homopiperidines preferentially over piperidines, even in scenarios where tertiary carbocations would otherwise dominate (Haskins & Knight, 2002).

Reactivity in Organic Synthesis

The reactivity of trifluoromethanesulfonamide derivatives in organic synthesis has been demonstrated through their ability to undergo 1,3-dipolar cycloadditions, yielding trifluoromethyl-substituted pyrazolines, pyrazoles, cyclopropanes, or allylsulfones. These reactions showcase the derivatives' versatility as trifluoromethylated synthons, particularly in the synthesis of disubstituted 3-trifluoromethyl-pyrrolidines (Plancquaert et al., 1996).

Advanced Material Applications

Sulfonated poly(arylene ether sulfone)s block copolymers containing fluorenyl groups, synthesized from bis(4-fluorophenyl)sulfone and related comonomers, have been investigated for fuel-cell applications. These materials exhibit high proton conductivity and mechanical properties, making them promising candidates for electrolytes in hydrogen fuel cells (Bae, Miyatake, & Watanabe, 2009).

Environmental and Analytical Chemistry

Research into per- and polyfluoroalkyl substances (PFAS) and their fluorinated alternatives, such as GenX and ADONA, in biological samples like urine and serum has advanced understanding of human exposure to these contaminants. This research highlights the importance of developing sensitive analytical methods for detecting trace levels of these substances, contributing to environmental health and safety assessments (Kato et al., 2018).